
(Bromoethynyl)benzene: A Technical Guide for
Synthetic Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Bromoethynyl)benzene

Cat. No.: B1266612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Bromoethynyl)benzene, a halogenated alkyne, serves as a versatile building block in organic

synthesis, particularly in the construction of complex molecular architectures. Its unique

combination of a reactive bromo-alkynyl group and a stable phenyl ring makes it a valuable

reagent in a variety of coupling reactions. This technical guide provides an in-depth overview of

its chemical properties, synthesis, and key applications, with a focus on experimental protocols

relevant to researchers in drug discovery and materials science.

Core Properties and Specifications
(Bromoethynyl)benzene, also known as 1-bromo-2-phenylacetylene, is a liquid at room

temperature. Key identifying information and physical properties are summarized below.

Property Value Reference

CAS Number 932-87-6 [1]

Molecular Formula C₈H₅Br

Molecular Weight 181.03 g/mol

Appearance Light yellow oil [2]

Storage Temperature -20°C
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Synthesis of (Bromoethynyl)benzene
A common and effective method for the synthesis of (bromoethynyl)benzene involves the

reaction of phenylacetylene with an electrophilic bromine source, such as N-bromosuccinimide

(NBS), in the presence of a silver catalyst.

Experimental Protocol: Synthesis from Phenylacetylene
This protocol outlines a standard procedure for the laboratory-scale synthesis of

(bromoethynyl)benzene.[2]

Materials:

Phenylacetylene

N-Bromosuccinimide (NBS)

Silver nitrate (AgNO₃)

Acetone

Pentanes

Silica gel

100 mL Schlenk flask

Procedure:

In a 100 mL Schlenk flask, dissolve phenylacetylene (10.0 mmol, 1.00 equiv.), N-

bromosuccinimide (12.0 mmol, 1.20 equiv.), and silver nitrate (1.00 mmol, 0.10 equiv.) in

acetone.

Stir the mixture overnight, ensuring the exclusion of light.

Following the reaction, pass the mixture through a plug of silica gel using pentanes as the

eluent.
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Remove the solvent under reduced pressure to yield (bromoethynyl)benzene as a light

yellow oil.[2]
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Reactants

Reaction Conditions

Workup Product

Phenylacetylene Reaction

N-Bromosuccinimide (NBS)

Silver Nitrate (AgNO₃)

Acetone

Stir Overnight (in dark)

Pass through Silica Plug
(Eluent: Pentanes)

Solvent Removal
(Reduced Pressure) (Bromoethynyl)benzene
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Reactants

Catalytic System Process Product

Aryl/Vinyl Halide

Reaction

Terminal Alkyne

Palladium Catalyst

Copper(I) Iodide

Amine Base Workup & Purification Coupled Product
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Reactants

Reagents Process Product

(Bromoethynyl)benzene
Derivative

Reaction

Organic Azide

CuSO₄·5H₂O

Sodium Ascorbate

Solvent (e.g., tBuOH/H₂O) Workup & Purification 1,4-Disubstituted
1,2,3-Triazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(Bromoethynyl)benzene: A Technical Guide for
Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266612#cas-number-and-molecular-weight-of-
bromoethynyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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